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Compound of Interest

Compound Name: YM758

Cat. No.: B8069513

Essential guidance for laboratory professionals on the personal protective equipment (PPE),
handling, and disposal of YM758, a novel cardiovascular agent under investigation.

For researchers and scientists engaged in drug development, ensuring a safe laboratory
environment is paramount. This document provides a comprehensive overview of the essential
safety protocols and logistical plans for handling YM758. While a specific Safety Data Sheet
(SDS) for YM758 is not publicly available, this guidance is founded on established principles of
laboratory safety for handling investigational chemical compounds with unknown toxicological
profiles.

Immediate Safety Considerations

YM758, identified as (-)-N-{2-[(R)-3-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-
carbonyl)piperidino]ethyl}-4-fluorobenzamide, is a novel If channel inhibitor.[1][2][3] As with any
non-commercial research chemical, it is crucial to handle YM758 with a high degree of caution.
The following table summarizes the known properties of YM758 monophosphate.
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Property Value Source
Molecular Formula C26H3s5FN3OsP PubChem
Molecular Weight 567.5 g/mol PubChem

N-[2-[(3R)-3-(6,7-dimethoxy-
3,4-dihydro-1H-isoquinoline-2-

Chemical Name carbonyl)piperidin-1-yllethyl]-4-  PubChem
fluorobenzamide;phosphoric
acid

Synonyms YM-758 monophosphate PubChem

_ o Cardiovascular Diseases,
Primary Indication ) Patsnap Synapse
Nervous System Diseases

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) program is the first line of defense
against potential exposure.[4] The following PPE is mandatory when handling YM758:

e Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
required at all times. A face shield should be used when there is a risk of splashes or aerosol
generation.

« Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. Gloves
must be inspected before use and changed immediately if contaminated, punctured, or torn.

» Body Protection: A laboratory coat must be worn and fully fastened. For procedures with a
higher risk of splashes, a chemically resistant apron or coveralls should be used.

» Respiratory Protection: While not generally required for handling small quantities in a well-
ventilated area, a respirator may be necessary if there is a risk of aerosolization or if
handling larger quantities. The type of respirator should be determined by a formal risk
assessment.

Operational Plan for Safe Handling
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Adherence to a strict operational workflow is critical to minimize the risk of exposure and
contamination.

Engineering Controls
o Ventilation: All work with YM758, especially the handling of powders or creation of solutions,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Designated Area: Establish a designated area for the storage and handling of YM758. This
area should be clearly marked.

Procedural Guidance

o Preparation: Before beginning any work, ensure that all necessary PPE is available and in
good condition. The chemical fume hood should be operational, and all necessary equipment
and reagents should be placed inside the hood.

e Handling:

[¢]

When weighing solid YM758, do so within the fume hood.

[e]

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

o

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

o

Keep containers of YM758 tightly closed when not in use.
o Decontamination:

o All surfaces and equipment that come into contact with YM758 should be decontaminated
at the end of the procedure.

o Use an appropriate cleaning agent and follow standard laboratory procedures for
decontamination.

e Personal Hygiene:
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o Wash hands thoroughly with soap and water after handling YM758, before leaving the
laboratory, and before eating, drinking, or smoking.

Disposal Plan

Proper disposal of YM758 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with YM758, including unused material, empty
containers, contaminated PPE, and cleaning materials, must be collected in a designated,
labeled hazardous waste container.

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste" and the chemical name "YM758".

» Disposal Procedure: Follow your institution's specific procedures for the disposal of chemical
waste. This typically involves contacting the Environmental Health and Safety (EHS) office
for waste pickup and disposal. Do not dispose of YM758 down the drain or in the regular
trash.

Experimental Workflow for Safe Handling of YM758
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Caption: A logical workflow for the safe handling of YM758 in a laboratory setting.
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By adhering to these guidelines, researchers can mitigate the risks associated with handling
YM758 and maintain a safe and compliant laboratory environment. This proactive approach to
safety is fundamental to the successful advancement of drug development research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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